(4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone

• IUPAC Name: [4-(1H-imidazol-5-ylsulfonyl)-1,4-diazepan-1-yl]-(2-phenyltriazol-4-yl)methanone
• InChI: InChI=1S/C17H19N7O3S/c25-17(15-11-20-24(21-15)14-5-2-1-3-6-14)22-7-4-8-23(10-9-22)28(26,27)16-12-18-13-19-16/h1-3,5-6,11-13H,4,7-10H2,(H,18,19)
• InChI Key: YEIKTVWMEVUHRG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)S(=O)(=O)C2=CN=CN2)C(=O)C3=NN(N=C3)C4=CC=CC=C4
• Molecular Formula: C17H19N7O3S
• Molecular Weight: 401.4 g/mol

Description

(4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone is a useful research compound. Its molecular formula is C17H19N7O3S and its molecular weight is 401.45. The purity is usually 95%.
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Scientific Research Applications

Benzodiazepine Research Applications

Research on benzodiazepines, a class of drugs to which compounds with similar structural components might relate, focuses on various therapeutic and physiological effects. For instance, studies on midazolam, a water-soluble benzodiazepine, explore its hemodynamic effects in coronary patients. Such research evaluates the cardiac and vascular responses to these compounds during medical procedures, highlighting their importance in anesthesia and sedation (Schleussner et al., 1981).

Metabolism and Pharmacokinetics

Another area of interest is the metabolism and pharmacokinetics of compounds, including how they are processed by the body. Investigations into how drugs like diazepam are metabolized into active metabolites (nordiazepam, temazepam, and oxazepam) and the role of cytochrome P450 enzymes in this process provide crucial information for understanding drug interactions and effects on patients with chronic pain (Luk et al., 2014).

Oxidant Hemolysis

The incidence of oxidant hemolysis in patients receiving certain treatments, like dapsone for Pneumocystis jirovecii pneumonia prophylaxis, is a significant concern in clinical settings. Research in this area examines the prevalence of hemolysis in specific patient populations, such as those undergoing stem cell transplantation, to improve treatment protocols and patient safety (Olteanu et al., 2012).